3-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H13ClN2O3S2/c1-23-11-7-10-14(8-12(11)24-2)26-18(20-10)21-17(22)16-15(19)9-5-3-4-6-13(9)25-16/h3-8H,1-2H3,(H,20,21,22)
• InChI Key: DKWMIDUDJCNIMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl)OC
• Molecular Formula: C18H13ClN2O3S2
• Molecular Weight: 404.9 g/mol

Description

3-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide, also known as DMBT, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DMBT belongs to the class of benzothiophene derivatives, which have been found to exhibit various biological activities such as anticancer, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Characterization

The compound is involved in the synthesis of various analogues with potential biological activities. For instance, the synthesis process can lead to the creation of compounds with antimicrobial activities through specific reaction pathways and conditions. The detailed synthesis involves reactions with mercapto acetic acid, zinc chloride, and subsequent hydrolysis, leading to the formation of ethyl carboxylates with potential for antimicrobial evaluation and docking studies (Spoorthy et al., 2021). Similar synthetic routes have been explored to generate carboxamides with antimicrobial and antifungal properties through reactions involving specific reagents and conditions (Naganagowda & Petsom, 2011).

Antimicrobial and Antifungal Activities

Compounds derived from or related to "3-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide" have been evaluated for their antimicrobial and antifungal activities. The synthesized compounds show significant activity against various bacterial and fungal strains, highlighting their potential as lead compounds for the development of new antimicrobial agents (G. Naganagowda & A. Petsom, 2011).

Photophysical Properties

The compound and its derivatives have been studied for their photophysical properties, including absorption and fluorescence spectra. These studies are crucial for understanding the electronic properties and potential applications in materials science, such as the development of fluorescent probes or materials with specific optical characteristics (Patil et al., 2011).